2-Allyloxy-4-nitrophenol

• IUPAC Name: 4-nitro-2-prop-2-enoxyphenol
• InChI: InChI=1S/C9H9NO4/c1-2-5-14-9-6-7(10(12)13)3-4-8(9)11/h2-4,6,11H,1,5H2
• InChI Key: HJHBFZRRZKZOTE-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=C(C=CC(=C1)[N+](=O)[O-])O
• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17 g/mol
• CAS No.: 130636-79-2

Description

2-Allyloxy-4-nitrophenol is a useful research compound. Its molecular formula is C9H9NO4 and its molecular weight is 195.17 g/mol. The purity is usually 95%.
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Safety and Hazards

While specific safety and hazard information for 2-Allyloxy-4-nitrophenol is not available, it is generally advisable to avoid breathing dust, to wear protective gloves/eye protection/face protection, and to ensure adequate ventilation when handling similar compounds.

Synthesis routes and methods

Procedure details

To one liter of dimethyl sulfoxide was added 750 mL of 2 N aqueous sodium hydroxide and the mixture was heated to 65° C. The pale yellow solid 3-allyloxy-4-methoxynitrobenzene prepared above was added in portions over a 30-minute period and then the temperature was raised to 95° C. and maintained for 3 hours, after which time the starting material had been consumed. The mixture was allowed to cool and poured into a mixture of 1 L ice and 1 L 2 N HCl. 73 Grams of crude but homogeneous (by tlc 1:1 CH2Cl2/hexane) desired product was isolated as a light brown solid by filtration. This material was subsequently dissolved in 1:1 hexane/methylene chloride and filtered through silica gel to give 68 g of pale yellow solid, which, when recrystallized from ethyl/acetate/hexane, gave m.p. 61-62° C. The aqueous mother liquors from the initial crystallization above were extracted with 2 L of ethyl acetate. This was dried over sodium sulfate, filtered, and evaporated to a dark oil. Column chromatography on silica with 1:1 CH2Cl2/hexane gave an additional 12 g of the title compound as a yellow solid. Elution with 2% MeOH in CHCl3 gave 12 g of a dark oil that slowly crystallized in vacuum. This proved to be the Claisen product, 3-allyl-4-nitrocatechol.